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Compound of Interest

Compound Name: BAI1

Cat. No.: B1667710

For researchers in neuroscience, oncology, and immunology, the Brain-specific angiogenesis
inhibitor 1 (BAI1) presents a compelling target of study. This adhesion G protein-coupled
receptor plays crucial roles in synaptogenesis, phagocytosis of apoptotic cells, and
suppression of tumor growth and angiogenesis.[1] However, the success of any BAI1
investigation hinges on the specificity and reliability of the primary antibodies used. With a
multitude of commercial options available, selecting the optimal antibody can be a daunting
task. This guide provides a comprehensive comparison of commercially available BAI1
antibodies, focusing on their cross-reactivity, performance in various applications, and the
experimental data to support these claims.

Unraveling Cross-Reactivity: A Comparative
Analysis

The BAI protein family includes two other members, BAI2 and BAI3, which share structural
homology with BAI1.[2] This homology raises the potential for antibody cross-reactivity, which
could lead to misleading experimental results. Therefore, careful consideration of an antibody's
specificity is paramount. The following tables summarize the key characteristics and available
cross-reactivity data for several commercially available BAI1 antibodies.
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Performance in Key Applications: A Closer Look

The utility of an antibody is ultimately determined by its performance in specific experimental
contexts. Below, we delve into the available data for Western Blot (WB), Immunohistochemistry
(IHC), and Immunofluorescence (IF) for some of the featured antibodies.

Western Blotting

Western blotting is a critical application for assessing antibody specificity and detecting the
target protein in complex lysates. An ideal BAI1 antibody should recognize the full-length
protein at its expected molecular weight of approximately 180-200 kDa, as well as potential
cleavage products.[6]

The Novus Biologicals NB110-81586 antibody has been validated using knockout mouse brain
tissue, demonstrating a clear band at the expected molecular weight in the wild-type sample
and its absence in the knockout, confirming its high specificity for BAI1.[1]

For the Thermo Fisher Scientific PA1-46465 antibody, the vendor provides data showing its use
in Western Blot, though direct comparisons with other antibodies or knockout validation are not
presented.[4]

Immunohistochemistry (IHC)

IHC allows for the visualization of BAI1 expression within the context of tissue architecture. A
well-performing antibody will exhibit specific staining in expected cell types and subcellular
locations with minimal background.

The Novus Biologicals NB110-81586 antibody has been shown to effectively stain mouse brain
tissue in IHC applications.[1] Similarly, Thermo Fisher Scientific's PA1-46465 has been used for
IHC on mouse brain sections.[4]
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Immunofluorescence (IF)

IF provides high-resolution localization of BAI1 within cells. Specific staining patterns, such as
membrane localization, can be visualized with a high-quality antibody.

The Novus Biologicals NB110-81586 antibody has been validated for IF in SH-SY5Y cells,
showing distinct staining. The Thermo Fisher Scientific PA1-46465 antibody has also been
used in immunocytochemistry on SH-SY5Y cells.[4]

Signaling Pathways and Experimental Workflows

To aid in experimental design and data interpretation, it is essential to understand the biological
pathways in which BAIL is involved and the general workflow for antibody-based experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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